Cas no 1197-09-7 (3',4'-Dihydroxyacetophenone)

• Product Name: 3',4'-Dihydroxyacetophenone
• CAS No: 1197-09-7
• MF: C₈H₈O₃
• MW: 152.147322654724
• MDL: MFCD00016439
• CID: 41033
• PubChem ID: 14530
• Update Time: 2025-11-02

3',4'-Dihydroxyacetophenone Chemical and Physical Properties

Names and Identifiers

• 3',4'-Dihydroxyacetophenone
• 3,4-Dihydroxyacetophenone
• 1-(3,4-Dihydroxyphenyl)ethanone
• 3.4-Dihydroxyacetophenone
• DIHYDROXYACETOPHENONE,3,4-(RG)
• 4-Acetocatechol
• 4-Acetylpyrocatechol
• [ "" ]
• Acetopyrocatechol
• Qingxintong
• 4-Acetopyrocatechol
• Ethanone, 1-(3,4-dihydroxyphenyl)-
• Acetophenone-3',4'-dihydroxy
• 1-(3,4-dihydroxyphenyl)ethan-1-one
• 07OQ35LVBK
• UCQUAMAQHHEXGD-UHFFFAOYSA-N
• 1-acetyl-3,4-dihydroxybenzene
• Acetylpyrocatechol
• Pungenol
• 4-acetylcatechol
• PubChem3384
• dihydroxyacetophenone,3,4-
• 3
• CHEMBL243161
• CHEBI:69446
• 4-ACETYL-1,2-BENZENEDIOL
• Z234853536
• FT-0633465
• D2345
• MFCD00016439
• A804342
• BCP27931
• FT-0693227
• 1-(3,4-Dihydroxyphenyl)ethanone #
• HY-N1775
• Dihydroxyacetophenone; 98%
• GS-3459
• Q222992
• 1-(3,4-Dihydroxyphenyl)ethanone, 9CI
• 3 inverted exclamation mark ,4 inverted exclamation mark -Dihydroxyacetophenone
• DTXSID30152546
• HFO
• CS-W008953
• Acetopyrocatechol 4-Acetocatechol
• Acetophenone, 3',4'-dihydroxy-
• TD1322
• AE-641/00345018
• EN300-174814
• 1-[3,4-bis(oxidanyl)phenyl]ethanone
• 1-(3,4-dihydroxyphenyl)ethanone;3',4'-Dihydroxyacetophenone
• AKOS002231977
• 1-(3,4-Dihydroxyphenyl)-Ethanone
• 3-METHYL-4-OXO-3,4-DIHYDRO-PHTHALAZINE-1-CARBOXYLICACIDHYDRAZIDE
• 1-(3,4-DIHYDROXYPHENYL)-1-ETHANONE
• 1197-09-7
• SCHEMBL144106
• CHEBI:19868
• UNII-07OQ35LVBK
• J-004179
• SY038279
• dihydroxyacetophenone (mixed isomers)
• DTXCID4075037
• 3\\',4\\'-dihydroxyacetophenone

• MDL： MFCD00016439
• Inchi： 1S/C8H8O3/c1-5(9)6-2-3-7(10)8(11)4-6/h2-4,10-11H,1H3
• InChI Key： UCQUAMAQHHEXGD-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(C(C)=O)=C1)O
• BRN： 1907969

Computed Properties

• Exact Mass: 152.04700
• Monoisotopic Mass: 152.047344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 22
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: Powder
• Density: 1.291
• Melting Point: 118.0 to 121.0 deg-C
• Boiling Point: 372°C at 760 mmHg
• Flash Point: 193.2°C
• Refractive Index: 1.595
• PSA: 57.53000
• LogP: 1.30040
• Solubility: Not determined

3',4'-Dihydroxyacetophenone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• RTECS：KM5775200
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3',4'-Dihydroxyacetophenone

3',4'-Dihydroxyacetophenone (CAS No. 1197-09-7): A Comprehensive Guide to Properties, Applications, and Market Trends

3',4'-Dihydroxyacetophenone (CAS No. 1197-09-7) is a naturally occurring phenolic compound that has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, cosmetics, and functional materials. This dihydroxyacetophenone derivative is characterized by its unique molecular structure featuring two hydroxyl groups at the 3' and 4' positions of the acetophenone backbone, which contributes to its remarkable biological activities and chemical reactivity.

The growing interest in natural phenolic compounds and their health benefits has positioned 3',4'-Dihydroxyacetophenone as a subject of numerous scientific studies. Researchers have particularly focused on its antioxidant properties, which are comparable to well-known compounds like resveratrol and quercetin. These properties make it valuable for developing anti-aging skincare formulations and neuroprotective agents, addressing current consumer demands for natural and effective wellness products.

From a chemical perspective, 3',4'-Dihydroxyacetophenone (molecular formula C₈H₈O₃) exhibits interesting physical properties. It typically appears as a white to pale yellow crystalline powder with a melting point range of 128-132°C. The compound shows good solubility in polar organic solvents like ethanol and methanol, but limited solubility in water. These characteristics make it particularly suitable for various organic synthesis applications and formulation processes in the pharmaceutical industry.

The synthesis of 3',4'-Dihydroxyacetophenone can be achieved through several routes, including the Friedel-Crafts acylation of appropriate phenolic precursors or the selective oxidation of natural precursors. Recent advances in green chemistry approaches have focused on developing more sustainable production methods, responding to the increasing demand for environmentally friendly manufacturing processes in the chemical industry.

In pharmaceutical applications, 3',4'-Dihydroxyacetophenone has shown promise as a building block for drug development. Its structure serves as a core scaffold for creating compounds with potential anti-inflammatory, antimicrobial, and cardioprotective activities. Current research explores its role in developing novel multi-target therapeutic agents, particularly for age-related diseases, aligning with the global trend toward personalized medicine and preventive healthcare.

The cosmetic industry has embraced 3',4'-Dihydroxyacetophenone for its skin-brightening effects and UV-protective qualities. As consumers increasingly seek clean beauty products with scientifically proven ingredients, this compound has found applications in serums, creams, and lotions targeting hyperpigmentation and photoaging. Its compatibility with various formulation systems and stability under different pH conditions make it particularly valuable for cosmetic chemists.

Market analysis indicates steady growth in demand for 3',4'-Dihydroxyacetophenone, driven by expanding applications in nutraceuticals and functional foods. The compound's potential health benefits and natural origin resonate with health-conscious consumers, creating opportunities for product innovation. Industry reports suggest that the global market for similar phenolic compounds is expected to grow at a CAGR of 6-8% over the next five years, with 3',4'-Dihydroxyacetophenone positioned as an emerging player in this space.

Quality control and analytical methods for 3',4'-Dihydroxyacetophenone typically involve HPLC and LC-MS techniques to ensure purity and consistency. Recent advancements in analytical chemistry have enabled more precise quantification of this compound in complex matrices, supporting its standardization in various applications. Regulatory status varies by region, but generally, 3',4'-Dihydroxyacetophenone is considered safe for use in approved applications when meeting specified purity criteria.

Future research directions for 3',4'-Dihydroxyacetophenone include exploring its potential in advanced material science applications, such as polymer additives and functional coatings. The compound's phenolic structure offers opportunities for creating novel materials with enhanced properties, responding to industry needs for sustainable and high-performance additives. Additionally, ongoing studies investigate its role in plant defense mechanisms, which could lead to agricultural applications.

For researchers and industry professionals working with 3',4'-Dihydroxyacetophenone, proper storage conditions (typically room temperature in airtight containers protected from light) and handling procedures are essential to maintain stability. While the compound doesn't present significant handling hazards, standard laboratory precautions should be followed to ensure safety and preserve material quality.

The scientific literature contains numerous references to 3',4'-Dihydroxyacetophenone, with studies published in journals covering medicinal chemistry, phytochemistry, and materials science. Recent patents have protected various applications of this compound and its derivatives, indicating growing commercial interest. As research continues to uncover new properties and applications, 3',4'-Dihydroxyacetophenone is poised to become an increasingly important compound in multiple industries.